Cas no 1807214-54-5 (2-(2-Bromo-6-methoxypyridin-4-yl)acetonitrile)

• Product Name: 2-(2-Bromo-6-methoxypyridin-4-yl)acetonitrile
• CAS No: 1807214-54-5
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 4901192
• Update Time: 2025-10-28

2-(2-Bromo-6-methoxypyridin-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methoxypyridine-4-acetonitrile
• 2-(2-Bromo-6-methoxypyridin-4-yl)acetonitrile

• Inchi： 1S/C8H7BrN2O/c1-12-8-5-6(2-3-10)4-7(9)11-8/h4-5H,2H2,1H3
• InChI Key： NCKVCMHDNBKHFK-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC#N)=CC(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 2-(2-Bromo-6-methoxypyridin-4-yl)acetonitrile

Professional Introduction to 2-(2-Bromo-6-methoxypyridin-4-yl)acetonitrile (CAS No. 1807214-54-5)

2-(2-Bromo-6-methoxypyridin-4-yl)acetonitrile, with the CAS number 1807214-54-5, is a significant intermediate in the realm of pharmaceutical and agrochemical research. This compound, featuring a pyridine core with bromo and methoxy substituents, has garnered attention due to its versatile applications in synthetic chemistry and drug development. The pyridine ring is a cornerstone in medicinal chemistry, often serving as a pharmacophore due to its ability to interact with biological targets. The presence of both bromo and methoxy groups on the pyridine scaffold enhances its reactivity, making it a valuable building block for constructing more complex molecules.

The chemical structure of 2-(2-Bromo-6-methoxypyridin-4-yl)acetonitrile consists of a nitrile group attached to a pyridine ring that is substituted at the 2-position with a bromine atom and at the 6-position with a methoxy group. This arrangement imparts unique electronic and steric properties to the molecule, which are exploited in various synthetic pathways. The nitrile group, in particular, is a versatile functional handle that can be transformed into carboxylic acids, amides, or other nitrogen-containing heterocycles through well-established chemical transformations.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Pyridine derivatives, including those with bromo and methoxy substituents, have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, studies have demonstrated that pyridine-based compounds can modulate the activity of enzymes such as Janus kinases (JAKs), which are implicated in various inflammatory diseases. The< strong>2-(2-Bromo-6-methoxypyridin-4-yl)acetonitrile serves as a key precursor in the synthesis of such JAK inhibitors, offering a streamlined route to complex drug candidates.

The utility of this compound extends beyond pharmaceuticals into the agrochemical sector. Pyridine derivatives are commonly found in pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The bromo and methoxy groups on the pyridine ring contribute to the compound's bioactivity by influencing its binding affinity to target enzymes or receptors. Researchers have leveraged these properties to develop novel agrochemicals that exhibit improved efficacy and selectivity compared to traditional compounds.

Synthetic methodologies involving 2-(2-Bromo-6-methoxypyridin-4-yl)acetonitrile have seen significant advancements in recent years. Modern synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have enabled chemists to construct complex molecular architectures with high precision. These methods are particularly valuable in drug discovery pipelines, where the ability to efficiently synthesize structurally diverse compounds is crucial for identifying lead candidates.

The role of computational chemistry in designing and optimizing derivatives of 2-(2-Bromo-6-methoxypyridin-4-yl)acetonitrile cannot be overstated. Molecular modeling techniques allow researchers to predict the binding modes of their compounds to biological targets, thereby guiding the design of more potent and selective agents. Additionally, computational methods can be used to assess the metabolic stability and pharmacokinetic properties of candidate drugs early in the development process, reducing the time and cost associated with experimental testing.

In conclusion, 2-(2-Bromo-6-methoxypyridin-4-yl)acetonitrile (CAS No. 1807214-54-5) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this will remain at the forefront of drug discovery efforts worldwide.